molecular formula C13H13FN2O3S B279011 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide

3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide

Cat. No. B279011
M. Wt: 296.32 g/mol
InChI Key: UVXILDHJXAAZGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications as a drug molecule. This compound is known to possess unique properties that make it suitable for use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes by binding to their active sites. This results in the inhibition of the enzyme's catalytic activity, leading to a reduction in the production of certain metabolites.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide have been extensively studied. It has been found to possess potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in certain types of cancer. This makes it a potential candidate for the development of anticancer drugs. Furthermore, this compound has also been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of drugs to treat inflammatory disorders such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide in lab experiments include its potent inhibitory activity against certain enzymes, making it a potential candidate for the development of drugs to treat various diseases. However, the limitations of using this compound in lab experiments include its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide. One potential direction is the development of novel anticancer drugs based on this compound's inhibitory activity against carbonic anhydrase IX. Another potential direction is the development of drugs to treat inflammatory disorders such as rheumatoid arthritis based on this compound's anti-inflammatory and analgesic properties. Additionally, further studies can be conducted to better understand the mechanism of action of this compound and to identify other potential therapeutic targets.

Synthesis Methods

The synthesis of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide involves the reaction of 4-fluoropyridine-3-amine with ethyl 4-chlorobenzenesulfonate in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or N-methylpyrrolidone at elevated temperatures. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide has been extensively studied for its potential applications in various scientific research areas. It has been found to have potent inhibitory activity against certain enzymes such as carbonic anhydrase IX, which is overexpressed in certain types of cancer. This makes it a potential candidate for the development of anticancer drugs. Furthermore, this compound has also been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of drugs to treat inflammatory disorders such as rheumatoid arthritis.

properties

Product Name

3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide

Molecular Formula

C13H13FN2O3S

Molecular Weight

296.32 g/mol

IUPAC Name

3-ethoxy-4-fluoro-N-pyridin-4-ylbenzenesulfonamide

InChI

InChI=1S/C13H13FN2O3S/c1-2-19-13-9-11(3-4-12(13)14)20(17,18)16-10-5-7-15-8-6-10/h3-9H,2H2,1H3,(H,15,16)

InChI Key

UVXILDHJXAAZGP-UHFFFAOYSA-N

SMILES

CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=NC=C2)F

Canonical SMILES

CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=NC=C2)F

solubility

44.4 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.